Cas no 879547-28-1 (Pyrazinecarboxamide, 6-chloro-N-(4-methyl-2-thiazolyl)-)

• Product Name: Pyrazinecarboxamide, 6-chloro-N-(4-methyl-2-thiazolyl)-
• CAS No: 879547-28-1
• MF: C₉H₇ClN₄OS
• MW: 254.696078538895
• CID: 650187
• PubChem ID: 16072448
• Update Time: 2025-04-19

Pyrazinecarboxamide, 6-chloro-N-(4-methyl-2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarboxamide, 6-chloro-N-(4-methyl-2-thiazolyl)-
• 6-chloro-N-(4-methyl-1,3-thiazol-2-yl)pyrazine-2-carboxamide
• 879547-28-1
• CHEMBL4289755
• 2-Pyrazinecarboxamide, 6-chloro-N-(4-methyl-2-thiazolyl)-
• DTXSID10581774
• 6-chloro-N-(4-methylthiazol-2-yl)pyrazine-2-carboxamide

• Inchi： 1S/C9H7ClN4OS/c1-5-4-16-9(12-5)14-8(15)6-2-11-3-7(10)13-6/h2-4H,1H3,(H,12,14,15)
• InChI Key： ZTEVMLYIRIQKGQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C(NC2=NC(C)=CS2)=O)=N1

Computed Properties

• Exact Mass: 254.0029097g/mol
• Monoisotopic Mass: 254.0029097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96Ų